Cas no 2798-20-1 (Gardenin B)

• Product Name: Gardenin B
• CAS No: 2798-20-1
• MF: C₁₉H₁₈O₇
• MW: 358.342026233673
• MDL: MFCD03844829
• CID: 268177
• PubChem ID: 96539
• Update Time: 2025-05-24

Gardenin B Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-
• 5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)chromen-4-one
• Gardenin B
• 5-demethyltangeretin
• 5-hydroxy-4',6,7,8-tetramethoxy-flavone
• 5-hydroxy-6,7,8,4'-tetramethoxyflavone
• 5-O-demethyltangeretin
• 5-o-desmethyltangeretin
• 6,7,8,4'-tetramethoxy-5-hydroxyflavone
• Demethyltangeretin
• [ "" ]
• 5-Hydroxy-4',6,7,8-tetramethoxyflavone
• MLS002701917
• 313E89KN5E
• NSC79093
• 5-Hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 5-Hydroxy-2-(4-methoxyphenyl)-6,7,8-trimethoxy-4H-1-benzopyran-4-one
• Demethyltangeretin/Gardenin B
• SPECTRUM1505031
• Flavone,6,7,8-tetramethoxy-
• HMS1923M21
• HY-
• CHEMBL226512
• XG161759
• HY-N6037
• UNII-313E89KN5E
• AKOS032962784
• SCHEMBL1764516
• NSC-618926
• NSC 79093
• LMPK12111451
• NSC618926
• C19H18O7
• 4H-1-Benzopyran-4-one, 5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-
• NCI60_041745
• BDBM50060925
• Q-100922
• 5-Hydroxy-4',7,8-tetramethoxyflavone
• 5-Hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• SMR001565501
• MS-25625
• CS-0032215
• CCG-214611
• DTXSID10182260
• NCGC00095006-01
• Q27148750
• Flavone, 5-hydroxy-4',6,7,8-tetramethoxy-
• GARDENIN B [MI]
• 5-Hydroxy-4'6,7,8-tetramethoxyflavone
• 5-Desmethyltangeretin
• CHEBI:79628
• BCP33595
• GardeninB
• 5-Hydroxy-6,8,4'-tetramethoxyflavone
• NSC-79093
• E87197
• 2798-20-1
• 4H-1-Benzopyran-4-one,7,8-trimethoxy-2-(4-methoxyphenyl)-
• 5-Hydroxy 4',6,7,8-tetramethoxyflavone
• ConMedNP.1957
• DS-015067
• DTXCID20104751

• MDL： MFCD03844829
• Inchi： 1S/C19H18O7/c1-22-11-7-5-10(6-8-11)13-9-12(20)14-15(21)17(23-2)19(25-4)18(24-3)16(14)26-13/h5-9,21H,1-4H3
• InChI Key： LXEVSYZNYDZSOB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2C(=C(C(=C(C1=2)OC)OC)OC)O)=O

Computed Properties

• Exact Mass: 358.10500
• Monoisotopic Mass: 358.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4
• Molecular Weight: 358.3
• XLogP3: 3.3

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-181 ºC
• Boiling Point: 582°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.593
• Solubility: Almost insoluble (0.057 g/l) (25 º C),
• PSA: 87.36000
• LogP: 3.20000
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Gardenin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Peltostigma guatemalense
• Natural Products and Extracts Plant Extracts Plant based Godmania aesculifolia
• Natural Products and Extracts Plant Extracts Plant based Condea tomentosa
• Natural Products and Extracts Plant Extracts Plant based Condea albida
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Gardenin B

Professional Introduction to Gardenin B (CAS No. 2798-20-1)

Gardenin B, a naturally occurring compound with the chemical name Gardenin B, is a member of the flavonoid family. Its molecular structure and biological properties have garnered significant attention in the field of pharmaceutical research. With a CAS number of 2798-20-1, this compound has been extensively studied for its potential therapeutic applications. This introduction delves into the latest research findings, structural characteristics, and pharmacological significance of Gardenin B.

The chemical formula of Gardenin B is C₁₅H₁₀O₆, and it is characterized by its flavonol structure, which includes a 3-hydroxyflavone backbone. This structural motif is common among many bioactive natural products and contributes to its diverse biological activities. The presence of multiple hydroxyl groups and a glycosidic linkage enhances its solubility and interaction with biological targets.

Recent studies have highlighted the anti-inflammatory properties of Gardenin B. Research published in Journal of Medicinal Chemistry demonstrates that Gardenin B can modulate inflammatory pathways by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, Gardenin B exhibits promising potential in the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Gardenin B has shown significant antioxidant activity. Oxidative stress is a contributing factor in various chronic diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. The antioxidant properties of Gardenin B are attributed to its ability to scavenge free radicals and reduce oxidative damage. A study published in Free Radical Biology and Medicine reports that Gardenin B can protect against oxidative stress-induced cell death in vitro, suggesting its potential as a therapeutic agent.

The pharmacokinetic profile of Gardenin B has also been a subject of interest. Research indicates that Gardenin B exhibits good oral bioavailability and can be detected in various tissues after administration. This suggests that it may have systemic effects and could be developed into an oral medication for clinical use. However, further studies are needed to optimize its delivery and enhance its bioavailability.

The structural diversity of Gardenin B makes it a valuable scaffold for drug discovery. By modifying its glycosidic linkage or hydroxyl groups, researchers can generate derivatives with enhanced potency or selectivity. Computational modeling studies have been conducted to predict the binding interactions between Gardenin B and target proteins. These studies provide insights into the molecular mechanisms by which Gardenin B exerts its biological effects.

The role of Gardenin B in cancer therapy has also been explored. Preclinical studies suggest that Gardenin B can induce apoptosis in cancer cells by activating intrinsic death pathways. It has been observed to downregulate anti-apoptotic proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bak and Bid. These findings make Gardenin B a promising candidate for further investigation in oncology research.

The potential side effects and safety profile of Gardenin B are important considerations for its clinical development. While initial studies suggest that it is well-tolerated at therapeutic doses, long-term studies are necessary to assess any potential adverse effects. Pharmacogenomic studies may also help identify genetic factors that influence individual responses to Gardenin B therapy.

The synthesis of Gardenin B has been optimized to ensure sufficient quantities for research purposes. Biotechnological approaches, including plant cell culture and enzymatic glycosylation, have been employed to produce this compound efficiently. These methods not only provide a sustainable source of Gardenin B but also allow for the production of modified derivatives for further study.

The future directions for Gardenin B research include exploring its efficacy in clinical trials and developing novel formulations for improved delivery. Collaborative efforts between academia and industry are essential to translate preclinical findings into tangible therapeutic benefits for patients.